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Compound of Interest

Compound Name: 1-Nitro-2-propoxybenzene
CAS No.: 3079-53-6
Cat. No.: B3031403

Get Quote

. J

Physicochemical Profile & Theoretical Solubility

Understanding the molecular interaction potential is the first step in predicting solubility

behavior without empirical data.
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Property Value | Characteristic Implication for Solubility
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Structure chain (-O-CsH7) + Benzene )
) strong dipole moment.
Ring
Soluble in polar aprotic
Polarit Moderate to High (Dipole solvents (DMSO, DMF) and
olari
Y moment ~4-5 D) moderately polar solvents
(Esters, Alcohols).
] o ) High affinity for organic layers;
Lipophilicity LogP = 2.5 - 3.0 (Estimated) N
low water solubility.
o ) ) Ambient: Miscibility is the key
_ Liquid (Ambient) / Solid (Low
Physical State parameter.Low Temp:

Temp) o :
Crystallization is possible.

Mechanism of Solvation

o Like-Dissolves-Like: The benzene ring and propyl chain facilitate interaction with non-polar

and aromatic solvents (Toluene, DCM).

o Dipole-Dipole Interaction: The nitro group creates a strong dipole, ensuring high solubility in
Ethyl Acetate and Acetone.

e Hydrogen Bonding: It acts as a weak H-bond acceptor (via Nitro and Ether oxygens) but
lacks H-bond donors. This makes it highly soluble in alcohols (Ethanol, Methanol) where the
solvent donates the proton.

Experimental Protocols (Self-Validating Systems)

Since specific literature data tables are often unavailable for this intermediate, you must
generate your own "Gold Standard" data. Below are two self-validating protocols.

Protocol A: Miscibility & Partition Coefficient (For Liquid
State)

Objective: Determine the miscibility gap with water/alkanes and partition coefficient (
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) for extraction efficiency.

e Preparation: Mix 1-Nitro-2-propoxybenzene (10 mL) with the target solvent (10 mL) in a
jacketed equilibrium cell.

o Equilibration: Stir at 300 RPM for 4 hours at constant temperature (
C).
e Phase Separation: Allow settling for 2 hours.
o Validation Check: If the interface is cloudy, centrifugation (3000 RPM, 5 min) is required.

o Sampling: Carefully withdraw aliquots from both the organic and aqueous (or second
solvent) layers.

e Analysis: Dilute with Acetonitrile and analyze via HPLC (UV detection at 280 nm).

e Calculation:

Protocol B: Dynamic Solubility (For Solid State/Low
Temp)

Objective: Determine the solubility curve for crystallization design.

e Setup: Use a Crystall6 or similar polythermal transmissivity instrument, or a jacketed vessel
with turbidity probe.

» Loading: Weigh precise amounts of solute and solvent to create mixtures of known
concentration (

).

» Heating/Cooling Cycle:

o Heat at 0.5°C/min until clear (Dissolution Point,
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o Cool at 0.5°C/min until cloudy (Nucleation Point,
).
o Hysteresis Analysis: The gap between

and
defines the Metastable Zone Width (MSZW).

o Validation: Repeat 3 times. If

varies by

C, check for solvent evaporation or degradation.

Visualization: Solubility Measurement Workflow

If Liquid-Liqui

If Solid-Liquid
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Start: Define State
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Click to download full resolution via product page

Caption: Workflow for determining solubility/miscibility, incorporating feedback loops for data

validation.

Thermodynamic Modeling & Analysis

To utilize experimental data for process design, fit the data to thermodynamic models.

Modified Apelblat Equation

The most robust model for correlating solubility (
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) with temperature (
) in organic solvents is the Modified Apelblat equation:

e A, B, C: Empirical parameters derived from regression.

o Application: Interpolate solubility at any temperature to design cooling profiles.

van't Hoff Analysis

To determine the enthalpy of dissolution (

e Plot:

'S

e Slope:

* Insight: A positive

(endothermic) indicates solubility increases with temperature, which is typical for this class of
compounds.

Visualization: Data Analysis Logic
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Caption: Logical flow from raw solubility data to process engineering parameters.

Process Applications & Solvent Selection

Based on the chemical structure, the following solvent systems are recommended for specific
unit operations.

A. Reaction Solvent (Synthesis)[1]

o Recommended: Toluene or Dichloromethane (DCM).

» Rationale: High solubility allows for concentrated reaction masses. Toluene facilitates
azeotropic water removal if the synthesis involves condensation.

B. Extraction (Work-up)

o Recommended: Ethyl Acetate or Toluene.
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o Rationale: 1-Nitro-2-propoxybenzene will partition heavily into these layers (

VS water).

» Avoid: Diethyl ether (peroxide risk, flammability) unless strictly necessary.

C. Crystallization (Purification)

¢ Note: Only applicable if the compound is solid at the isolation temperature.
e Solvent System: Ethanol/Water or Methanol/Water.

o Strategy: Dissolve in warm alcohol, then slowly add water (anti-solvent) or cool down. The
hydrophobic propoxy group drives precipitation as water content increases.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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